Cas no 13669-32-4 (1,2-Dimethylpiperidin-4-one)

1,2-Dimethylpiperidin-4-one Properties

Names and Identifiers

• 1,2-Dimethylpiperidin-4-one
• 4-piperidinone, 1,2-dimethyl-
• SCHEMBL167424
• 13669-32-4
• 1,2-dimethylpiperidin-4-one
• YLRRFARMTNWZKA-UHFFFAOYSA-N
• AKOS010821182
• Z825754016
• 1,2-dimethyl-piperidin-4-one
• SB42318
• EN300-85852
• DTXSID10497604
• 1,2-dimethyl-4-piperidone
• DB-328724
• +Expand

• MDL： MFCD14692593
• InChIKey： YLRRFARMTNWZKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO/c1-6-5-7(9)3-4-8(6)2/h6H,3-5H2,1-2H3
• SMILES： CC1CC(=O)CCN1C

Computed Properties

• Exact Mass: 127.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• Boiling Point: 191.8±15.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: 64.5±10.0 °C
• Density: 0.9±0.1 g/cm3